Cas no 1568157-18-5 (methyl (3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoate)

• Product Name: methyl (3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoate
• CAS No: 1568157-18-5
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5874521
• PubChem ID: 79584173
• Update Time: 2025-09-20

methyl (3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoate
• 1568157-18-5
• EN300-1164330
• AKOS018140376

• Inchi： 1S/C9H15N3O2/c1-6-7(5-11-12(6)2)8(10)4-9(13)14-3/h5,8H,4,10H2,1-3H3/t8-/m0/s1
• InChI Key： LLSVADGEEAESIM-QMMMGPOBSA-N
• SMILES： O(C)C(C[C@@H](C1C=NN(C)C=1C)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl (3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoate

Comprehensive Overview of Methyl (3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoate (CAS No. 1568157-18-5)

Methyl (3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoate, with the CAS number 1568157-18-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This chiral ester derivative features a 1,5-dimethyl-1H-pyrazole moiety, which is known for its versatility in drug design and medicinal chemistry. The compound's unique structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders.

In recent years, the demand for chiral building blocks like methyl (3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoate has surged, driven by advancements in asymmetric synthesis and the growing focus on precision medicine. Researchers are particularly interested in its potential applications in peptide mimetics and small-molecule inhibitors, which are critical in developing therapies for conditions such as diabetes and neurodegenerative diseases. The compound's stereochemical purity and functional group compatibility further enhance its utility in multi-step synthetic routes.

One of the most frequently searched topics related to this compound is its synthetic methodology. Scientists and chemists often inquire about optimized routes for its preparation, including enantioselective catalysis and green chemistry approaches. The integration of sustainable solvents and catalytic systems in its synthesis aligns with the global push toward environmentally friendly practices in chemical manufacturing. Additionally, the compound's physicochemical properties, such as solubility and stability, are critical for formulation scientists working on drug delivery systems.

The pharmacokinetic profile of methyl (3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoate is another area of intense research. Its bioavailability and metabolic pathways are under investigation to determine its suitability as a drug candidate. Recent studies have explored its potential as a prodrug or a metabolite in therapeutic agents, leveraging its amino ester functionality for enhanced absorption and targeted action. These investigations are often linked to broader discussions on personalized medicine and biomarker discovery.

From an industrial perspective, the scalability of methyl (3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoate production is a key consideration. Manufacturers are investing in continuous flow chemistry and process intensification techniques to meet the growing demand while maintaining cost efficiency. The compound's role in high-throughput screening libraries also highlights its importance in early-stage drug discovery, where diversity and quality of chemical entities are paramount.

In summary, methyl (3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoate (CAS No. 1568157-18-5) represents a pivotal chiral synthon with broad applications in modern drug development. Its relevance to cutting-edge research and alignment with industry trends ensure its continued prominence in scientific literature and commercial pipelines. As the field evolves, this compound is poised to play a central role in addressing unmet medical needs through innovative chemical solutions.